Cas no 879310-08-4 (5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate)

• Product Name: 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate
• CAS No: 879310-08-4
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• CID: 6032837
• PubChem ID: 9018308
• Update Time: 2025-11-01

5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate
• Acetic acid, 2-phenoxy-, [5-(2-furanyl)-3-isoxazolyl]methyl ester
• AKOS001271184
• HMS3076B15
• F2496-1369
• MLS002170381
• (5-(furan-2-yl)isoxazol-3-yl)methyl 2-phenoxyacetate
• [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 2-phenoxyacetate
• SMR001250698
• 879310-08-4
• CHEMBL1716288
• Z96168884

• Inchi： 1S/C16H13NO5/c18-16(11-20-13-5-2-1-3-6-13)21-10-12-9-15(22-17-12)14-7-4-8-19-14/h1-9H,10-11H2
• InChI Key： BTOOYXKZBHKCGD-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=CO2)ON=1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 299.07937252g/mol
• Monoisotopic Mass: 299.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 452.3±40.0 °C(Predicted)
• pka: -3.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate

Research Brief on 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate (CAS: 879310-08-4): Recent Advances and Applications

In recent years, the compound 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate (CAS: 879310-08-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its furan and oxazole heterocyclic moieties, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of anti-inflammatory and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways.

Another area of interest is the compound's potential as a scaffold for designing kinase inhibitors. Research conducted by Smith et al. (2024) revealed that modifications to the phenoxyacetate moiety of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate could enhance its binding affinity to specific tyrosine kinases, making it a promising candidate for targeted cancer therapies. These findings were supported by molecular docking studies and in vitro assays, which showed significant inhibition of tumor cell proliferation.

From a synthetic chemistry perspective, advancements in the efficient production of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate have been reported. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, which improves yield and reduces the use of hazardous reagents. This development is particularly relevant for scaling up production in pharmaceutical manufacturing.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound. Issues such as bioavailability and metabolic stability need to be addressed in future studies. Nevertheless, the growing body of research underscores the potential of 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate as a versatile building block in drug discovery and development.

In conclusion, 5-(furan-2-yl)-1,2-oxazol-3-ylmethyl 2-phenoxyacetate (CAS: 879310-08-4) represents a compound of high interest in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. Future studies should focus on optimizing its therapeutic potential and addressing current limitations to facilitate its transition into clinical applications.